Cas no 17573-15-8 (9,10-Dihydrobenzoapyrene)

9,10-Dihydrobenzoapyrene structure
9,10-Dihydrobenzoapyrene structure
Product Name:9,10-Dihydrobenzoapyrene
CAS No:17573-15-8
MF:C20H14
MW:254.325165271759
CID:231114
PubChem ID:28597
Update Time:2025-07-14

9,10-Dihydrobenzoapyrene Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene,9,10-dihydro- (9CI)
    • 9,10-dihydrobenzo(a)pyrene
    • 9,10-DIHYDROBENZO[A]PYRENE
    • 9,10-dihydrobenzo[pqr]tetraphene
    • Benzo(a)pyrene, 9,10-dihydro-
    • BRN 1967919
    • 17573-15-8
    • AKOS030239785
    • DK44UY8IG3
    • DTXSID60170011
    • Benzo[a]pyrene, 9,10-dihydro-
    • starbld0001515
    • DIHYDROBENZO(A)PYRENE, 9,10-
    • UNII-DK44UY8IG3
    • 9,10-Dihydrobenzoapyrene
    • Inchi: 1S/C20H14/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1,3-6,8-12H,2,7H2
    • InChI Key: CRWVCBYUFDAUHN-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4=CC=CC(C=CC=1C1=C(C=CCC1)C=3)=C24

Computed Properties

  • Exact Mass: 254.10962
  • Monoisotopic Mass: 254.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 450.7±20.0 °C at 760 mmHg
  • Flash Point: 218.9±15.9 °C
  • Solubility: Benzene, Chloroform, Tetrahydrofuran
  • PSA: 0
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

9,10-Dihydrobenzoapyrene Security Information

9,10-Dihydrobenzoapyrene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D448540-50mg
9,10-Dihydrobenzo[a]pyrene
17573-15-8
50mg
$150.00 2023-05-18
TRC
D448540-500mg
9,10-Dihydrobenzo[a]pyrene
17573-15-8
500mg
$1148.00 2023-05-18
TRC
D448540-25mg
9,10-Dihydrobenzo[a]pyrene
17573-15-8
25mg
165.00 2021-08-14
TRC
D448540-250mg
9,10-Dihydrobenzo[a]pyrene
17573-15-8
250mg
$666.00 2023-05-18

9,10-Dihydrobenzoapyrene Related Literature

Additional information on 9,10-Dihydrobenzoapyrene

Introduction to 9,10-Dihydrobenzoapyrene (CAS No. 17573-15-8)

9,10-Dihydrobenzoapyrene, identified by the Chemical Abstracts Service Number (CAS No.) 17573-15-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule, derived from benzoapyrene, has garnered attention due to its unique structural and functional properties. The compound belongs to a class of molecules that exhibit potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 9,10-Dihydrobenzoapyrene consists of a fused benzene and pyridine ring system, which contributes to its distinct electronic and steric characteristics. This structural motif is of great interest to researchers exploring the synthesis of bioactive molecules. The presence of two hydrogens at the 9 and 10 positions in the name underscores its specific isomeric form, which may influence its reactivity and biological interactions.

In recent years, advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Studies have indicated that 9,10-Dihydrobenzoapyrene may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation. Researchers have utilized molecular modeling techniques to explore potential binding modes with enzymes and receptors, which could lead to the development of new drugs targeting various diseases.

The synthesis of 9,10-Dihydrobenzoapyrene has been optimized through multiple pathways, including cyclization and hydrogenation reactions. These synthetic approaches have been refined to enhance yield and purity, ensuring that researchers working with this compound can achieve reliable results in their experiments. The compound's stability under various conditions has also been a focus of study, as this is crucial for its application in both laboratory and industrial settings.

One of the most compelling aspects of 9,10-Dihydrobenzoapyrene is its potential role in understanding the mechanisms of benzoapyrene derivatives. Benzoapyrenes are known for their involvement in various biochemical processes, and modifications at specific positions can alter their biological activity significantly. The hydrocarbon framework of 9,10-Dihydrobenzoapyrene provides a scaffold for introducing functional groups that could enhance or modify its pharmacological effects.

Recent research has highlighted the compound's potential in preclinical studies aimed at identifying novel therapeutic targets. For instance, studies have suggested that derivatives of 9,10-Dihydrobenzoapyrene may exhibit anti-inflammatory or antioxidant properties. These findings are particularly intriguing given the growing interest in natural product-inspired drug discovery. By leveraging the structural diversity inherent in heterocyclic compounds like 9,10-Dihydrobenzoapyrene, scientists hope to uncover new mechanisms for treating chronic diseases.

The chemical reactivity of 9,10-Dihydrobenzoapyrene has also been explored in detail. Researchers have investigated its participation in various organic transformations, including electrophilic aromatic substitution and metal-catalyzed coupling reactions. These studies not only contribute to the fundamental understanding of the compound's behavior but also open up possibilities for its use as an intermediate in more complex synthetic schemes.

In conclusion, 9,10-Dihydrobenzoapyrene (CAS No. 17573-15-8) represents a fascinating subject of study in medicinal chemistry and organic synthesis. Its unique structure and potential biological activities make it a valuable compound for researchers exploring new therapeutic strategies. As computational methods continue to advance, the exploration of such molecules will undoubtedly yield further insights into their applications in drug development and beyond.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司